Cas no 74954-66-8 (2(1H)-Pyrimidinone,4-amino-1-b-D-arabinofuranosyl-5-ethynyl-)
74954-66-8 structure
Product Name:2(1H)-Pyrimidinone,4-amino-1-b-D-arabinofuranosyl-5-ethynyl-
CAS No:74954-66-8
MF:C11H13N3O5
MW:267.238022565842
CID:570985
PubChem ID:126505
Update Time:2025-04-19
2(1H)-Pyrimidinone,4-amino-1-b-D-arabinofuranosyl-5-ethynyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrimidinone,4-amino-1-b-D-arabinofuranosyl-5-ethynyl-
- 2(1H)-Pyrimidinone, 4-amino-1-beta-D-arabinofuranosyl-5-ethynyl-
- 1-arabinofuranosyl-5-ethynylcytosine
- 4-isothiocyanatobenzenesulfonic acid
- 4-amino-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-ethynylpyrimidin-2-one
- DTXSID20996456
- SCHEMBL6906643
- 5-Ethynyl-1-beta-D-arabinofuranosylcytosine
- 5-Ethynyl-4-imino-1-pentofuranosyl-1,4-dihydropyrimidin-2-ol
- 74954-66-8
- 5-EAC
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- Inchi: 1S/C11H13N3O5/c1-2-5-3-14(11(18)13-9(5)12)10-8(17)7(16)6(4-15)19-10/h1,3,6-8,10,15-17H,4H2,(H2,12,13,18)/t6-,7-,8+,10-/m1/s1
- InChI Key: NCZFDEBKMUJQQO-BDNRQGISSA-N
- SMILES: O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C(N=C(C(C#C)=C1)N)=O)O)O
Computed Properties
- Exact Mass: 267.086
- Monoisotopic Mass: 267.086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 506
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _2.1
- Topological Polar Surface Area: 129Ų
Experimental Properties
- Density: 1.67
- Boiling Point: 518.7°C at 760 mmHg
- Flash Point: 267.5°C
- Refractive Index: 1.698
2(1H)-Pyrimidinone,4-amino-1-b-D-arabinofuranosyl-5-ethynyl- Related Literature
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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